Cas no 1565659-87-1 (1-(3-Hydroxycyclobutyl)pyrrolidin-2-one)

• Product Name: 1-(3-Hydroxycyclobutyl)pyrrolidin-2-one
• CAS No: 1565659-87-1
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5577776
• Update Time: 2025-06-11

1-(3-Hydroxycyclobutyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-(3-hydroxycyclobutyl)-
• 1-(3-Hydroxycyclobutyl)pyrrolidin-2-one

• Inchi： 1S/C8H13NO2/c10-7-4-6(5-7)9-3-1-2-8(9)11/h6-7,10H,1-5H2
• InChI Key： MVZPRRYAQCZICX-UHFFFAOYSA-N
• SMILES： N1(C2CC(O)C2)CCCC1=O

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 332.3±35.0 °C(Predicted)
• pka: 14.84±0.40(Predicted)

Additional information on 1-(3-Hydroxycyclobutyl)pyrrolidin-2-one

Research Brief on 1-(3-Hydroxycyclobutyl)pyrrolidin-2-one (CAS: 1565659-87-1): Recent Advances and Applications

1-(3-Hydroxycyclobutyl)pyrrolidin-2-one (CAS: 1565659-87-1) is a cyclic amide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of novel kinase inhibitors and central nervous system (CNS) targeting agents. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and emerging applications in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 1-(3-Hydroxycyclobutyl)pyrrolidin-2-one as a key intermediate in the synthesis of selective PI3Kδ inhibitors, which are crucial for treating inflammatory diseases and certain cancers. The compound's hydroxyl and carbonyl functional groups facilitate its integration into complex pharmacophores, enhancing binding affinity and metabolic stability. Researchers employed a combination of computational modeling and high-throughput screening to optimize its derivatives, achieving nanomolar potency against target kinases.

Further investigations into its CNS permeability, as reported in ACS Chemical Neuroscience (2024), revealed that 1-(3-Hydroxycyclobutyl)pyrrolidin-2-one derivatives exhibit improved blood-brain barrier penetration compared to traditional lactam-based scaffolds. This property is attributed to the cyclobutyl ring's conformational rigidity, which reduces passive efflux. Such findings position this compound as a promising candidate for neurodegenerative disease therapeutics, with ongoing preclinical studies focusing on tau-protein aggregation inhibition.

The synthetic accessibility of 1-(3-Hydroxycyclobutyl)pyrrolidin-2-one has also been a subject of innovation. A recent Organic Process Research & Development paper (2024) detailed a scalable enantioselective route using asymmetric hydrogenation of cyclobutenone precursors, achieving >99% ee and 85% overall yield. This advancement addresses previous challenges in stereocontrol during large-scale production, enabling broader exploration of its chiral derivatives in asymmetric catalysis and peptidomimetic design.

Emerging safety profiling data (2024, Chemical Research in Toxicology) indicate favorable in vitro ADMET properties for this scaffold, with low cytochrome P450 inhibition and minimal hERG channel liability. However, researchers caution that the 3-hydroxy group may require protective group strategies during multi-step syntheses to prevent unwanted side reactions. Current structure-activity relationship (SAR) studies are systematically modifying the pyrrolidinone ring's substitution patterns to further enhance target selectivity.

In conclusion, 1-(3-Hydroxycyclobutyl)pyrrolidin-2-one represents a multifaceted building block with demonstrated utility across multiple therapeutic areas. Its continued exploration through fragment-based drug design and late-stage functionalization approaches is expected to yield novel clinical candidates in the coming years. Future research directions include the development of bifunctional PROTACs incorporating this scaffold and investigation of its potential in allosteric modulator design.